N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• IUPAC Name: N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H27N3O/c1-17-8-10-18(11-9-17)20(24-14-12-23(2)13-15-24)16-22-21(25)19-6-4-3-5-7-19/h3-11,20H,12-16H2,1-2H3,(H,22,25)
• InChI Key: SGFLEQHZLBXDTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC=CC=C2)N3CCN(CC3)C
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol
• CAS No.: 898430-99-4

Description

N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide, commonly referred to as N-MPMP, is a benzamide derivative that has been studied for its potential applications in medicinal and scientific research. N-MPMP is a highly soluble compound that is relatively stable and exhibits low toxicity. It has been found to have a wide range of biological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. In addition, N-MPMP has been studied for its potential applications in the fields of neuroscience, cancer research, and pharmacology.

Mechanism of Action

The exact mechanism of action of N-MPMP is not fully understood, but it is believed to be related to its ability to modulate the activity of various neurotransmitters. N-MPMP is thought to act as an agonist of certain serotonin receptors, which can lead to increased levels of serotonin in the brain. In addition, N-MPMP is thought to act as an antagonist of certain dopamine receptors, which can lead to decreased levels of dopamine in the brain.
Biochemical and Physiological Effects
N-MPMP has been found to have a wide range of biochemical and physiological effects. In animal studies, N-MPMP has been found to reduce inflammation, reduce pain, and reduce seizures. In addition, N-MPMP has been found to reduce the growth of certain types of cancer cells in vitro. N-MPMP has also been found to reduce the side effects of certain drugs, such as chemotherapy agents.

Advantages and Limitations for Lab Experiments

N-MPMP is a relatively stable compound that is highly soluble in a variety of organic solvents. This makes it relatively easy to work with in a laboratory setting. In addition, N-MPMP is relatively non-toxic, making it safe to use in experiments involving animals. However, N-MPMP is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

N-MPMP has a wide range of potential applications in the fields of neuroscience, cancer research, and pharmacology. Further research is needed to better understand the exact mechanism of action of N-MPMP and to investigate its potential therapeutic applications. In addition, further research is needed to investigate the potential toxicological effects of N-MPMP. Finally, further research is needed to develop novel synthetic methods for the production of N-MPMP.

Synthesis Methods

N-MPMP is synthesized through a multi-step process that involves the condensation of 4-methylphenol and 4-methylpiperazine, followed by the reaction of the resulting intermediate with benzamide. The synthesis process is relatively straightforward and can be completed in a relatively short amount of time. The resulting product is a white crystalline solid that is highly soluble in a variety of organic solvents.

Scientific Research Applications

N-MPMP has been studied for its potential applications in the fields of neuroscience, cancer research, and pharmacology. In neuroscience, N-MPMP has been studied for its potential to modulate the activity of various neurotransmitters, including serotonin and dopamine. In cancer research, N-MPMP has been studied for its potential to inhibit the growth of various types of cancer cells. In pharmacology, N-MPMP has been studied for its potential to reduce the side effects of certain drugs, such as chemotherapy agents.